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Compound of Interest

Compound Name: tert-Butyltrifluoroborate

Cat. No.: B15227548

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of potassium tert-butyltrifluoroborate. It details experimental protocols for its
synthesis and its primary application in carbon-carbon bond formation, offering valuable
insights for its use in organic synthesis and drug discovery.

Core Physical and Chemical Properties

Potassium tert-butyltrifluoroborate is a white to off-white, solid organoboron compound.[1] It
Is known for its stability under atmospheric conditions, making it a convenient reagent in
various chemical transformations.[2]

Table 1: Physical and Chemical Data of Potassium Tert-
butyltrifluoroborate
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Property Value References
CAS Number 1260112-05-7 [11[3]
Molecular Formula C4H9BF3K [1]

Molecular Weight 164.02 g/mol [1]
Appearance White to off-white solid [1]

Melting Point >370 °C [3]

Purity 95% - 97% [3]

potassium tert-
IUPAC Name ] [3]
butyl(trifluoro)borate(1-)

DUBQQKQAMBSJQA-
InChl Key [3]
UHFFFAOYSA-N

Inert atmosphere, store in

Storage
freezer (-20°C)

Synthesis and Reactivity

Potassium tert-butyltrifluoroborate is primarily valued for its role as a nucleophilic partner in
palladium-catalyzed cross-coupling reactions. Its stability compared to the corresponding
boronic acid makes it an attractive reagent in organic synthesis.

General Synthesis of Potassium Alkyltrifluoroborates

While a specific protocol for potassium tert-butyltrifluoroborate is not detailed in the literature,
a general and widely adopted method for the synthesis of potassium organotrifluoroborates
involves a two-step process. This process can be adapted for the synthesis of the tert-butyl
derivative.

Experimental Protocol: General Synthesis

o Formation of the Trialkyl Borate Adduct: An organometallic reagent, such as a Grignard
reagent (R-MgX) or an organolithium reagent (R-Li), is reacted with a trialkyl borate (e.qg.,
trimethyl borate or triisopropyl borate). For the synthesis of potassium tert-
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butyltrifluoroborate, tert-butylmagnesium halide or tert-butyllithium would be the
appropriate starting material. This reaction is typically carried out in an anhydrous ethereal
solvent (e.g., diethyl ether or tetrahydrofuran) at low temperatures.

o Formation of the Trifluoroborate Salt: The resulting boronic acid or boronate ester, often
generated in situ, is then treated with an aqueous solution of potassium hydrogen fluoride
(KHF2).[4][5] This reaction leads to the formation of the stable potassium
organotrifluoroborate salt, which can often be isolated by precipitation or crystallization.[4]

General Synthesis of Potassium Alkyltrifluoroborates

Starting Materials

Reaction with
Organometallic Reagent (R-MgX or R-Li) Trialkyl Borate Intermediate

Boronic Acid / Boronate Ester Treatment with KHF2 Final Product

Trialkyl Borate Reagent \—b Potassium Alkyltrifluoroborate (R-BF3K)

KHF2 (aq)
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General synthetic route to potassium alkyltrifluoroborates.

Applications in Drug Development and Organic
Synthesis

The primary application of potassium tert-butyltrifluoroborate in the context of drug
development is its use as a building block in the synthesis of complex organic molecules via
the Suzuki-Miyaura cross-coupling reaction.[2][5][6] This reaction is a powerful tool for forming
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carbon-carbon bonds, a fundamental process in the construction of pharmaceutical
compounds.[5]

Suzuki-Miyaura Cross-Coupling Reaction

Potassium tert-butyltrifluoroborate serves as a stable and effective nucleophilic partner in the
palladium-catalyzed Suzuki-Miyaura cross-coupling with various organic halides or triflates (Ar-
X).

Experimental Protocol: General Suzuki-Miyaura Cross-Coupling

A general procedure for the Suzuki-Miyaura cross-coupling of a potassium alkyltrifluoroborate
is as follows:

o Reaction Setup: A reaction vessel is charged with the aryl or vinyl halide/triflate, potassium
tert-butyltrifluoroborate (typically 1.1 to 1.5 equivalents), a palladium catalyst (e.qg.,
Pd(OAc)2, PdCI2(dppf)-CH2CI2), a suitable phosphine ligand (e.g., RuPhos, PPh3), and a
base (e.g., Cs2C0O3, K2CO3).[5][7]

e Solvent and Reaction Conditions: A solvent system, often a mixture of an organic solvent
and water (e.g., toluene/H20, THF/H20), is added.[5][7] The reaction mixture is then heated,
typically to between 80-100 °C, and stirred until the reaction is complete, as monitored by
techniques such as TLC or GC-MS.

o Workup and Purification: Upon completion, the reaction mixture is cooled, and the product is
extracted with an organic solvent. The organic layer is then washed, dried, and concentrated.
The crude product is purified by a suitable method, such as flash column chromatography.
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Catalytic Cycle of Suzuki-Miyaura Cross-Coupling

Aryl/Vinyl Halide
or Triflate
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Suzuki-Miyaura cross-coupling catalytic cycle.
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Safety and Handling

Potassium tert-butyltrifluoroborate is classified as an irritant.[1] Appropriate personal
protective equipment, including gloves, safety glasses, and a lab coat, should be worn when
handling this compound. It is irritating to the eyes, respiratory system, and skin.[1]

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335
(May cause respiratory irritation).[1]

Precautionary Statements: P280 (Wear protective gloves/protective clothing/eye
protection/face protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).[1]

Conclusion

Potassium tert-butyltrifluoroborate is a valuable and versatile reagent in modern organic
synthesis. Its stability and effectiveness in Suzuki-Miyaura cross-coupling reactions make it a
key component in the synthesis of complex molecules, particularly in the field of drug discovery
and development. The methodologies outlined in this guide provide a foundation for its
successful application in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to Potassium Tert-
butyltrifluoroborate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15227548#physical-and-chemical-properties-of-tert-
butyltrifluoroborate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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